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Compound of Interest

Compound Name: Chloropentafluorobenzene

Cat. No.: B146365

This technical guide provides an in-depth overview of the material safety data for
Chloropentafluorobenzene (CesClIFs), designed for researchers, scientists, and professionals
in drug development. It consolidates critical safety information, handling procedures, and
experimental data into a structured and accessible format.

Chemical Identification

Chloropentafluorobenzene is a fluorinated aromatic compound used in various applications,
including the synthesis of advanced materials, pharmaceuticals, and specialty lubricants.[1]

Identifier Value
IUPAC Name 1-chloro-2,3,4,5,6-pentafluorobenzene[2]
CAS Number 344-07-0[1][2][3][41[51(6]

Pentafluorochlorobenzene, Benzene,
Synonyms chloropentafluoro-, Chloroperfluorobenzene,
Pentafluorophenyl chloride[2][3][5][7]

Molecular Formula CeCIFs[1][2][31[7]
Molecular Weight 202.51 g/mol [1][2][7]
EC Number 206-450-6[2][4][5]
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Physical and Chemical Properties

The physical and chemical properties of Chloropentafluorobenzene are summarized below. It
is a clear, colorless liquid at room temperature.[1][4][7]

Property Value

Physical State Liquid[3][7]

Appearance Colorless[3][7]

Odor Odorless[3][7]

Boiling Point 122 - 123 °C/ 251.6 - 253.4 °F[3][4][5][7]
Melting Point -15.66 °C[1][4]

Density 1.568 g/mL at 25 °C[4]

Flash Point 116 - 118 °C[4][5]

Refractive Index n20/D 1.424[4]

Purity >98% (GC)[1]

Hazard Identification

Chloropentafluorobenzene is classified as harmful if inhaled and can cause skin and eye
irritation.[2][3] The GHS classification and hazard statements are detailed below.
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Classification Code Description

Signal Word Warning[3][7]

GHS Pictogram GHSO06 Skull and Crossbones

Acute Inhalation Toxicity Category 4[3] H332: Harmful if inhaled[3][7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation[2]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation[2]

Toxicological Information

The primary health hazard associated with Chloropentafluorobenzene is acute toxicity upon
inhalation.[3][7] High vapor concentrations may lead to symptoms such as headache,
dizziness, tiredness, nausea, and vomiting.[3]

Toxicity Type Classification Hazard Statement

Acute Inhalation Toxicity o
Category 4[3] H332: Harmful if inhaled[3][7]
(\VVapors)

Acute Inhalation Toxicity Category 3 H331: Toxic if inhaled

Experimental teratogenic
effects and mutation data have
i been reported.[4] When
Safety Profile - o
heated to decomposition, it
emits toxic vapors of F~ and

Cl-.[4]

Safety and Handling Protocols

Proper safety protocols are essential when handling Chloropentafluorobenzene to minimize
exposure and ensure a safe laboratory environment.
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Immediate action is required in case of exposure. The following table outlines the
recommended first-aid procedures.

Exposure Route First-Aid Protocol

Remove the individual from the exposure area
) to fresh air. If breathing is difficult or has
Inhalation . e I
stopped, provide artificial respiration. Seek

immediate medical attention.[3][7][8][9]

Immediately remove all contaminated clothing.
_ Wash the affected skin area with soap and
Skin Contact )
plenty of water for at least 15 minutes. Seek

medical attention.[3][7][9][10]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Seek immediate medical attention.[3][7][9]
[11]

Clean the mouth with water. Do not induce
Ingestion vomiting. Seek immediate medical attention.[3]
[71[12]

In case of a fire involving Chloropentafluorobenzene, appropriate extinguishing media and
procedures must be used. Thermal decomposition can release irritating and toxic gases,
including carbon monoxide, carbon dioxide, gaseous hydrogen fluoride, and hydrogen chloride
gas.[3]
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Measure Recommendation

Water spray, carbon dioxide (COz), dry

Suitable Extinguishing Media ) )
chemical, or chemical foam.[3][8]

Unsuitable Extinguishing Media No information available.[3]

Firefighters should wear self-contained
Protective Equipment breathing apparatus and full protective clothing.
[13][14]

For accidental spills, ensure adequate ventilation and use personal protective equipment.[3]
Spills should be soaked up with inert absorbent material (e.g., sand, silica gel) and collected
into suitable, closed containers for disposal.[3]

Aspect Recommendation

Avoid contact with skin, eyes, and clothing. Do

not breathe mist, vapors, or spray. Wash hands
Handling thoroughly after handling.[3][7] Handle in

accordance with good industrial hygiene and

safety practices.[3]

Keep container tightly closed in a dry, cool, and
Storage well-ventilated place.[3][7] Recommended

storage temperature is 2 - 8 °C.[1]

Appropriate PPE must be worn to prevent exposure.
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Protection Type Specification

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.[3]

Wear appropriate protective gloves (Viton® is
Skin and Body Protection recommended) and clothing to prevent skin

exposure.[3]

Use a NIOSH/MSHA or European Standard EN
Respiratory Protection 149 approved respirator if exposure limits are

exceeded.[7]

Experimental Methodologies

While detailed experimental protocols for the toxicological studies cited are not available in the
provided documentation, a general methodology for a sub-chronic inhalation toxicity study, as
referenced for similar chemicals, is described below.

Objective: To evaluate the potential adverse health effects of repeated inhalation exposure to
Chloropentafluorobenzene over a period of three weeks.

Experimental Protocol Outline:

o Test Animals: Fischer 344 rats and B6C3F1 mice, with an equal number of males and

females in each group.

o Exposure Groups: Animals are divided into multiple groups, including a control group
exposed to filtered air and test groups exposed to varying concentrations of
Chloropentafluorobenzene (e.g., 0.25, 0.80, or 2.50 mg/liter of air).

o Exposure Conditions: Animals are exposed for a specified duration daily (e.g., 6 hours/day),
five days a week, for three consecutive weeks.

o Parameters Monitored:

o Clinical Observations: Daily checks for any signs of toxicity, including changes in behavior,
appearance, and respiratory function.
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o Body Weight: Measured weekly to assess effects on growth rate.

o Post-Mortem Analysis: At the end of the study, animals are euthanized, and a full necropsy
is performed. Organs are weighed, and tissues are collected for histopathological
examination.

o Data Analysis: Statistical analysis is performed to compare the findings from the exposure
groups with the control group to determine any dose-related effects.

Visualized Safety Workflows

To aid in the practical application of safety procedures, the following workflows are provided in
a visual format.
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First-Aid Protocol for Chemical Exposure

Exposure Occurs
Assess Scene Safety
(Protect Yourself First)
Remove Victim from
Contaminated Area

Identify Exposure Route

Immediate Actions
A 4 A
Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Clean mouth with water.
Provide artificial respiration if needed. Wash with soap & water for 15+ min. Hold eyelids open. Do NOT induce vomiting.

Seek Immediate
Medical Attention

End Protocol

Click to download full resolution via product page

Caption: Logical workflow for first-aid response to chemical exposure.
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Chemical Spill Response Workflow

Spill Detected

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Residue
(Place in a sealed container)

Decontaminate Area
& Equipment

Dispose of Waste Properly

Document and Report Incidentj

End Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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